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Compound of Interest

N-Methoxy-N-methyitetrahydro-
Compound Name:

2H-pyran-4-carboxamide

Cat. No.: B175082

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure, nomenclature, and
general synthetic considerations for N-Methoxy-N-methyltetrahydro-2H-pyran-4-
carboxamide, a compound of interest in synthetic and medicinal chemistry.

Core Compound Identification

N-Methoxy-N-methyltetrahydro-2H-pyran-4-carboxamide is a substituted heterocyclic
compound. Its core structure consists of a saturated six-membered oxygen-containing ring

(tetrahydropyran) functionalized at the 4-position with a specific amide group known as a
Weinreb amide.
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Identifier Value Source

N-methoxy-N- )
Inferred from chemical
IUPAC Name methyltetrahydro-2H-pyran-4-
_ nomenclature rules
carboxamide

CAS Number 156353-01-4 [1]12]

Molecular Formula C8H15N0O3 [1]

2H-Pyran-4-carboxamide,
Synonyms tetrahydro-N-methoxy-N- [1]
methyl-

Chemical Structure and Nomenclature

The structure of N-Methoxy-N-methyltetrahydro-2H-pyran-4-carboxamide is defined by its
IUPAC name, which can be broken down into its constituent parts to understand the
arrangement of atoms.

Chemical Structure:

Caption: 2D Structure of N-Methoxy-N-methyltetrahydro-2H-pyran-4-carboxamide

IUPAC Name Derivation

The systematic name "N-Methoxy-N-methyltetrahydro-2H-pyran-4-carboxamide" is derived
as follows:
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Substituents on the Amide Nitrogen

N-methyl: A methyl group (-CH3)
is also attached to the nitrogen atom.

N-methoxy: A methoxy group (-OCH3)
is attached to the nitrogen atom.

i Parent Structure

N-Methoxy-N-methyltetrahydro-2H-pyran-4-carboxamide

N-Methoxy-N-methyltetrahydro-
2H-pyran-4-carboxamide

Acid Chloride Formation Amidation with Aqueous Workup Purification
(e.g, with Oxalyl Chloride) N,0-Dimethylhydroxylamine and Extraction (e.g., Column Chromatography)

Tetrahydro-2H-pyran-4-carboxylic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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